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Compound of Interest

Compound Name: Ketohakonanol

Cat. No.: B13830056 Get Quote

Researchers, scientists, and drug development professionals are advised that publicly

available information regarding the specific biological activity of Ketohakonanol is currently

limited. This document summarizes the existing data on this compound, its source, and the

general biological activities of related compounds to provide a foundational understanding for

future research.

Ketohakonanol, a triterpenoid identified by the CAS number 18004-20-1, has been isolated

from the herb Woodwardia japonica. While this compound is commercially available as a

reference standard, extensive studies detailing its specific pharmacological effects, underlying

mechanisms of action, and quantitative biological data are not present in the current body of

scientific literature.

This guide aims to provide a comprehensive overview of the available information, including

the known activities of extracts from its source plant and the general characteristics of its

chemical class, to inform preliminary research directions.
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Property Value Source

Chemical Name Ketohakonanol ChemFaces

CAS Number 18004-20-1 ChemFaces

Molecular Formula C29H48O2 ChemFaces

Molecular Weight 428.70 g/mol ChemFaces

Compound Type Triterpenoid (Gammacerane) ChemFaces, Wikipedia

Natural Source Woodwardia japonica ChemFaces

Biological Activity of Woodwardia japonica Extracts
Studies on various extracts of Woodwardia japonica have indicated a range of biological

activities, which may provide insight into the potential, yet unconfirmed, properties of its

constituent compounds, including Ketohakonanol.

Antioxidant Activity
Methanol extracts of Woodwardia japonica have demonstrated notable antioxidant potential.[1]

These extracts were found to have high total phenolic and flavonoid content, which are known

to contribute to antioxidant effects.[1]

Antibacterial Activity
Non-polar extracts of Woodwardia japonica have shown significant antibacterial activity against

several plant and animal pathogenic bacteria.[1] For instance, a hexane extract exhibited

maximum inhibition against Ralstonia solanacearum.[1]

It is important to note that these activities are attributed to the entire extract and not specifically

to Ketohakonanol. Further bioassay-guided fractionation would be necessary to isolate the

specific contributions of each compound.

General Biological Activities of Triterpenoids
Ketohakonanol belongs to the broad class of triterpenoids, which are known to possess a

wide array of pharmacological properties. Pentacyclic triterpenoids, in particular, have been the
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subject of extensive research and have shown potential in various therapeutic areas. General

activities attributed to this class of compounds include:

Anti-inflammatory effects[2][3][4]

Anticancer and cytotoxic activities[2][5][6][7]

Antiviral properties[2][3]

Antibacterial and antifungal activities[2][8]

Hepatoprotective effects[2][3]

Cardioprotective properties[6]

Neuroprotective effects[6]

The specific activities of Ketohakonanol within these domains remain to be elucidated.

Experimental Protocols
Due to the absence of specific studies on the biological activity of Ketohakonanol, detailed

experimental protocols for this compound cannot be provided. However, researchers can refer

to established methodologies for assessing the biological activities of natural product extracts

and isolated compounds.

General Workflow for Bioactivity Screening of Natural
Products
The following diagram illustrates a typical workflow for the investigation of a novel natural

product like Ketohakonanol.
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General workflow for natural product bioactivity studies.

Potential Signaling Pathways
While no signaling pathways have been directly implicated in the action of Ketohakonanol,
research on other triterpenoids has identified several key pathways that are often modulated.

Future studies on Ketohakonanol could investigate its effects on pathways such as:

NF-κB Signaling Pathway: Often involved in inflammation.

MAPK Signaling Pathway: Plays a crucial role in cell proliferation, differentiation, and

apoptosis.

PI3K/Akt Signaling Pathway: A key regulator of cell survival and metabolism.

The following diagram depicts a simplified representation of a generic signaling pathway that

could be investigated.
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Hypothetical signaling pathway for Ketohakonanol.

Conclusion and Future Directions
The current scientific literature lacks specific preliminary studies on the biological activity of

Ketohakonanol. While its natural source, Woodwardia japonica, exhibits antioxidant and

antibacterial properties, and its chemical class, triterpenoids, is known for a wide range of

bioactivities, the specific pharmacological profile of Ketohakonanol remains to be determined.

Future research should focus on:

In vitro screening of purified Ketohakonanol in a panel of biological assays to identify its

primary activities.
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Bioassay-guided fractionation of Woodwardia japonica extracts to definitively link specific

compounds to observed effects.

Mechanistic studies to elucidate the signaling pathways and molecular targets of

Ketohakonanol if significant bioactivity is identified.

This foundational work is essential to unlock the potential therapeutic applications of this

natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13830056?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13830056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

